Cas no 6889-78-7 (4'-Methoxyflavonol)

4'-Methoxyflavonol structure
4'-Methoxyflavonol structure
Product Name:4'-Methoxyflavonol
CAS No:6889-78-7
MF:C16H12O4
MW:268.264084815979
MDL:MFCD00017682
CID:85776
PubChem ID:97141
Update Time:2025-04-18

4'-Methoxyflavonol Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxy-4'-methoxyflavone
    • 2-(4-METHOXYPHENYL)-3-HYDROXYFLAVONE
    • 3-Hydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one
    • 3-hydroxy-2-(4-methoxyphenyl)chromen-4-one
    • METHOXYFLAVONOL, 4'-(RG)
    • 3-Hydroxy-2-(4-methoxyphenyl)chromone
    • 4'-Methoxyflavonol
    • 4H-1-Benzopyran-4-one, 3-hydroxy-2-(4-methoxyphenyl)-
    • ST066904
    • NSC102030
    • hydroxymethoxyphenylchromenone
    • Oprea1_311422
    • Oprea1_769880
    • 3-Hydroxy-4'-methoxyflavanone
    • IIBBFGMVMNZMGA-UHFFFAOYSA-N
    • HMS1766G03
    • 4
    • LMPK12111617
    • SR-01000395025-1
    • HY-111803
    • 3-Hydroxy-4-methoxyflavone
    • FT-0636282
    • NSC 102030
    • 6889-78-7
    • SCHEMBL4649637
    • J-512615
    • 4H-1-Benzopyran-4-one,3-hydroxy-2-(4-methoxyphenyl)-
    • EU-0034899
    • AKOS000638962
    • H1405
    • PD117621
    • 328R9ELU9F
    • NSC-102030
    • 3-hydroxy-2-(4-methoxyphenyl)-chromen-4-one
    • Z56965928
    • NS00115985
    • CHEMBL406834
    • 4-METHOXYFLAVONOL
    • UNII-328R9ELU9F
    • JS-057C
    • 3-Hydroxy-4'-methoxyflavone, 97%
    • SR-01000395025
    • Flavone, 3-hydroxy-4'-methoxy-
    • 3-Hydroxy-2-(4-methoxyphenyl)-4H-1-benzopyran-4-one
    • 2-(4-Methoxyphenyl)-3-hydroxyflavon
    • CCG-104046
    • MFCD00017682
    • NCGC00142582-01
    • Q63408844
    • DTXSID60218967
    • CS-0092575
    • EN300-18222520
    • DTXCID10141458
    • DB-055202
    • STK753122
    • 4H-1-Benzopyran-4-one, 3-hydroxy-2-(4-methoxyphenyl)-(9CI)
    • AG-690/12868759
    • MDL： MFCD00017682
    • Inchi： 1S/C16H12O4/c1-19-11-8-6-10(7-9-11)16-15(18)14(17)12-4-2-3-5-13(12)20-16/h2-9,18H,1H3
    • InChI Key： IIBBFGMVMNZMGA-UHFFFAOYSA-N
    • SMILES： O1C2C=CC=CC=2C(C(=C1C1C=CC(=CC=1)OC)O)=O

Computed Properties

  • Exact Mass: 268.07400
  • Monoisotopic Mass: 268.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.4
  • Topological Polar Surface Area: 55.8

Experimental Properties

  • Density: 1.353
  • Melting Point: 232.0 to 236.0 deg-C
  • Boiling Point: 426.7°C at 760 mmHg
  • Flash Point: 160.7°C
  • Refractive Index: 1.651
  • PSA: 59.67000
  • LogP: 3.17420
  • λmax: 350(EtOH)(lit.)

4'-Methoxyflavonol Security Information

4'-Methoxyflavonol Customs Data

  • HS CODE：2914509090
  • Customs Data：

    China Customs Code:

    2914509090

    Overview:

    2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4'-Methoxyflavonol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019117425-10g
3-Hydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one
 6889-78-7 97%
10g
 $314.08 2023-09-01
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
H1405-5G
3-Hydroxy-4'-methoxyflavone
 6889-78-7 >98.0%(HPLC)
5g
 ¥1110.00 2024-04-15
MedChemExpress
HY-111803-10mM*1mLinDMSO
4'-Methoxyflavonol
 6889-78-7 98.00%
10mM*1mLinDMSO
 ￥880 2023-07-26
MedChemExpress
HY-111803-100mg
4'-Methoxyflavonol
 6889-78-7 98.00%
100mg
 ￥800 2025-04-16
TRC
H939903-50mg
3-Hydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one
 6889-78-7
50mg
 $ 50.00 2022-06-04
TRC
H939903-100mg
3-Hydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one
 6889-78-7
100mg
 $ 65.00 2022-06-04
TRC
H939903-500mg
3-Hydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one
 6889-78-7
500mg
 $ 115.00 2022-06-04
Chemenu
CM286553-10g
3-Hydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one
 6889-78-7 97%
10g
 $282 2021-06-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
H863126-1g
3-Hydroxy-4'-methoxyflavone
 6889-78-7 ≥98%(GC)
1g
 ￥445.00 2022-01-10
Apollo Scientific
OR14402-1g
3-Hydroxy-4'-methoxyflavone
 6889-78-7
1g
 £30.00 2025-02-19

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